2-(9,10-Dioxoanthracen-2-yl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(9,10-Dioxoanthracen-2-yl)acetonitrile is a useful research compound. Its molecular formula is C16H9NO2 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Reactions with Cryptohydride Systems
Research by A. Vaisburg, A. Amer, and H. Falk (1995) investigated the reaction of a related compound, 2-(10-diazo-10H-anthracen-9-ylidene)-malonodinitrile, with cryptohydride systems like formic acid-triethylamine. This study is significant for understanding the behavior of similar compounds in chemical synthesis and reaction mechanisms. It revealed that the expected product was anthracen-9-yl-acetonitrile instead of 10-dicyanomethyl-9,10-dihydro-anthracene-9-yl formate, demonstrating unexpected outcomes in such chemical reactions (Vaisburg, Amer, & Falk, 1995).
2. Synthesis of Amidoxime-Functionalized Derivatives
A 2019 study by M. Stasevych et al. involved the synthesis of new (9,10-dioxoanthracen-1-yl)hydrazones containing amidoxime fragments. This research is relevant for the development of novel organic compounds and could have implications in various fields such as materials science and pharmacology (Stasevych et al., 2019).
3. Lithium Isotope Discrimination Studies
The work of Servando Muñoz and L. Echegoyen (1991) explored how an anthraquinone-15-crown-5 lariat ether, a related compound, could differentiate between lithium isotopes. This study contributes to our understanding of isotope separation and the unique properties of such organic molecules in selective binding (Muñoz & Echegoyen, 1991).
4. Photocatalytic Oxygenation
T. Tamai et al. (1993) investigated the 9,10-dicyanoanthracene-sensitized photooxygenation of certain compounds in acetonitrile. This research is significant in understanding the photocatalytic properties of anthracene derivatives and their potential applications in organic synthesis and environmental chemistry (Tamai et al., 1993).
5. Antimicrobial Activity of Derivatives
V. I. Zvarich et al. (2014) synthesized new amino-acid derivatives of 9,10-anthraquinone and tested their antimicrobial actions. This research is vital for the development of new antimicrobial agents and understanding the biological activity of anthraquinone derivatives (Zvarich et al., 2014).
Properties
IUPAC Name |
2-(9,10-dioxoanthracen-2-yl)acetonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9NO2/c17-8-7-10-5-6-13-14(9-10)16(19)12-4-2-1-3-11(12)15(13)18/h1-6,9H,7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDOFSHJOQBHGMM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)CC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40377329 |
Source
|
Record name | 2-(9,10-dioxoanthracen-2-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40377329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
121831-04-7 |
Source
|
Record name | 2-(9,10-dioxoanthracen-2-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40377329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.